Cas no 2172076-16-1 (2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamidocyclopropyl}acetic acid)

• Product Name: 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamidocyclopropyl}acetic acid
• CAS No: 2172076-16-1
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6331191
• PubChem ID: 165554780
• Update Time: 2025-07-02

2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamidocyclopropyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamidocyclopropyl}acetic acid
• 2172076-16-1
• EN300-1542985
• 2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5-dimethylhexanamido]cyclopropyl}acetic acid

• Inchi： 1S/C28H34N2O5/c1-27(2,3)15-18(14-24(31)30-28(12-13-28)16-25(32)33)29-26(34)35-17-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,18,23H,12-17H2,1-3H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： SDIPLLWQAXMCJH-UHFFFAOYSA-N
• SMILES： OC(CC1(CC1)NC(CC(CC(C)(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamidocyclopropyl}acetic acid

Research Briefing on 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamidocyclopropyl}acetic acid (CAS: 2172076-16-1)

In recent years, the compound 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamidocyclopropyl}acetic acid (CAS: 2172076-16-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and fluorenylmethoxycarbonyl (Fmoc) protecting groups, has shown promise in peptide synthesis and drug development. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability and ease of removal under mild conditions, making this compound a valuable intermediate in the production of complex peptides and peptidomimetics.

Recent studies have focused on optimizing the synthesis and application of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamidocyclopropyl}acetic acid. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role in the development of novel protease inhibitors. The cyclopropyl moiety in the compound's structure contributes to enhanced conformational rigidity, which is critical for achieving high binding affinity to target enzymes. Researchers have successfully incorporated this intermediate into the synthesis of inhibitors for SARS-CoV-2 main protease (M^pro), demonstrating its potential in antiviral drug discovery.

Another area of interest is the compound's utility in the synthesis of cyclic peptides. A study published in Organic Letters (2024) reported the use of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamidocyclopropyl}acetic acid as a key building block for the construction of macrocyclic scaffolds. The researchers emphasized the compound's ability to facilitate head-to-tail cyclization, a challenging step in peptide chemistry. The resulting cyclic peptides exhibited improved metabolic stability and bioavailability, making them attractive candidates for therapeutic applications.

In addition to its applications in peptide synthesis, 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamidocyclopropyl}acetic acid has been explored in the development of targeted drug delivery systems. A 2024 study in Bioconjugate Chemistry described its conjugation to polyethylene glycol (PEG) polymers for the creation of pH-responsive drug carriers. The Fmoc group served as a protective moiety during the conjugation process, while the cyclopropyl ring enhanced the stability of the resulting conjugates under physiological conditions. This approach holds promise for improving the pharmacokinetics of hydrophobic drugs.

Despite these advancements, challenges remain in the large-scale production and purification of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamidocyclopropyl}acetic acid. Recent efforts have focused on developing greener synthetic routes, such as flow chemistry, to reduce the use of hazardous solvents and improve yield. A 2023 report in Green Chemistry detailed a continuous-flow synthesis method that achieved a 75% yield with minimal waste generation, marking a significant step toward sustainable production.

In conclusion, 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamidocyclopropyl}acetic acid (CAS: 2172076-16-1) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications span peptide synthesis, drug discovery, and targeted delivery systems, with ongoing studies aimed at optimizing its synthesis and expanding its utility. As research progresses, this compound is expected to play an increasingly important role in the development of next-generation therapeutics.